Tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate

• IUPAC Name: tert-butyl 1,8-dioxa-5-azaspiro[2.6]nonane-5-carboxylate
• InChI: InChI=1S/C11H19NO4/c1-10(2,3)16-9(13)12-4-5-14-7-11(6-12)8-15-11/h4-8H2,1-3H3
• InChI Key: FRFINYDYCUOIEK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOCC2(C1)CO2
• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol
• CAS RN: 1063733-66-3

Description

Tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate is a chemical compound with the empirical formula C11H19NO4. It has a molecular weight of 229.27. This compound is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=C(OC(C)(C)C)N1CC2(COCC1)CO2. This indicates that the molecule contains a carbamate group (OC(O)N), a tert-butyl group (C©©C), and a spirocyclic structure (1,5-dioxa-8-azaspiro[2.6]nonane).

Physical And Chemical Properties Analysis

This compound is a solid compound. Its molecular weight is 229.27 g/mol. The compound’s InChI key is FRFINYDYCUOIEK-UHFFFAOYSA-N.

Scientific Research Applications

Synthetic Routes and Chemical Transformations

Research has elucidated efficient synthetic routes and chemical transformations of tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate derivatives, showcasing their versatility as building blocks in organic synthesis. Meyers et al. (2009) describe scalable synthetic routes for tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, highlighting its utility for selective derivation and novel compound synthesis Meyers et al., 2009. Lattes et al. (1982) demonstrate the stereoelectronic control theory through photochemical and thermal rearrangement of oxaziridines, using a spirooxaziridine derivative as a case study Lattes et al., 1982. These studies underscore the compound's role in accessing chemical spaces complementary to conventional piperidine systems.

Conformational Analysis and Protections

Spirolactams, structurally related to this compound, have been synthesized and analyzed for their conformational behavior as pseudopeptide surrogates. Fernandez et al. (2002) report on spirolactams as conformationally restricted dipeptide mimetics, contributing to the understanding of peptide structure and function Fernandez et al., 2002.

Nucleophilic Substitutions and Radical Reactions

Jasch et al. (2012) explore the versatility of tert-butyl phenylazocarboxylates in synthetic organic chemistry, including nucleophilic substitutions and radical reactions. This work highlights the reactivity of benzene rings and the potential for modifying azocarboxamides Jasch et al., 2012.

Supramolecular Arrangements

The study by Graus et al. (2010) on cyclohexane-5-spirohydantoin derivatives, closely related in structure, reveals insights into the molecular and crystal structure relationships, emphasizing the impact of substituents on supramolecular arrangements Graus et al., 2010.

Safety and Hazards

Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product. It’s important to handle this compound with appropriate safety measures. Always refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer for information on safety and handling.

Future Directions

The future directions for the use of Tert-butyl 1,5-dioxa-8-azaspiro[2.6]nonane-8-carboxylate would depend on the results of ongoing research involving this compound. As it is used for research purposes, its potential applications could be vast, spanning from chemical synthesis to potential uses in pharmaceuticals or materials science.